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Compound of Interest

Compound Name: Pentadecylbenzene-d36

Cat. No.: B1472687 Get Quote

Pentadecylbenzene-d36: A Technical Safety
Guide
This technical guide provides an in-depth overview of the material safety data for

Pentadecylbenzene-d36. Information specific to the deuterated form is limited; therefore, this

document primarily relies on data from its non-deuterated counterpart, Pentadecylbenzene, to

extrapolate safety, handling, and toxicological information. This guide is intended for

researchers, scientists, and professionals in drug development who may handle this

compound.

Chemical and Physical Properties
Pentadecylbenzene is a long-chain alkylbenzene. While specific data for the deuterated form

(d36) is not readily available, the physical and chemical properties are expected to be very

similar to the non-deuterated compound.
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Property Value Source

Molecular Formula C21H36 [1][2][3]

Molecular Weight 288.5 g/mol [1]

CAS Number 2131-18-2 [2][3][4]

Melting Point 22 °C (lit.) [2]

Boiling Point 373 °C (lit.) [2]

Density 0.856 g/cm³ [2]

Flash Point 167.4 °C [2]

Vapor Pressure 7.2 x 10⁻⁶ mm Hg at 25 °C [1]

Refractive Index n20/D 1.482 [2]

Hazard Identification and Safety
Pentadecylbenzene is classified as an irritant. The GHS classifications indicate potential

hazards upon exposure.

Hazard Class GHS Classification Description

Skin Corrosion/Irritation Warning H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
Warning

H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity

(Single Exposure)
Warning

H335: May cause respiratory

irritation.[1]

Emergency Response Flowchart
The following diagram outlines the general emergency response protocol for accidental

exposure to Pentadecylbenzene.
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Figure 1. Emergency Response Protocol
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Figure 1. Emergency Response Protocol

Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with

Pentadecylbenzene.

Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[5][6]

Use in a well-ventilated area or under a chemical fume hood to avoid inhalation of vapors.[7]

Ground and bond containers when transferring material to prevent static discharge.[5][6]

Avoid contact with skin, eyes, and clothing.[6]
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Do not eat, drink, or smoke when using this product.[5][6]

Storage:

Keep container tightly closed in a dry and well-ventilated place.[7]

Store away from heat, sparks, open flames, and other ignition sources.[5]

Store in a cool, dry place.[6]

Safe Handling Workflow
The diagram below illustrates the standard workflow for safely handling Pentadecylbenzene in

a laboratory setting.
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Figure 2. Safe Handling Workflow
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Figure 2. Safe Handling Workflow
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Toxicological Information
Detailed toxicological studies specifically on Pentadecylbenzene are not widely available. The

primary hazards are related to its irritant properties.[1] The toxicological profile of benzene, a

structural component, is well-documented and includes serious health effects with prolonged

exposure, such as damage to the blood-forming system.[8] However, the long alkyl chain in

Pentadecylbenzene significantly alters its physical and toxicological properties, making direct

comparisons to benzene inappropriate for acute exposure scenarios.

Environmental Fate
Understanding the environmental impact of a chemical is crucial for responsible use and

disposal.
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Environmental Aspect Summary Source

Biodegradation

Alkylbenzenes are readily

biodegradable in river water,

with half-lives ranging from 1.7

to 11.4 days.

[1]

Bioconcentration

The bioconcentration factor

(BCF) for a similar compound

(dodecylbenzene) is 35,

suggesting moderate

bioconcentration in aquatic

organisms.

[1]

Atmospheric Fate

Pentadecylbenzene is

expected to exist in both vapor

and particulate phases in the

atmosphere. The vapor phase

is degraded by reaction with

hydroxyl radicals, with an

estimated half-life of 16 hours.

[1]

Soil Mobility

With an estimated log Koc of

6.5, Pentadecylbenzene is

expected to be immobile in

soil.

[1]

Volatility

The Henry's Law constant

suggests rapid volatilization

from water surfaces, though

this can be attenuated by

adsorption. Volatilization from

moist soil may occur, but it is

not expected from dry soil

surfaces.

[1]

Experimental Protocols
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Specific experimental protocols for Pentadecylbenzene-d36 were not found in the initial

search. The following is a general protocol for handling a chemical with similar properties in a

research setting.

General Protocol for Handling Pentadecylbenzene-d36

Risk Assessment: Before handling, conduct a thorough risk assessment for the specific

experiment, considering the quantity of substance used, potential for aerosol generation, and

the specific procedures involved.

Personal Protective Equipment (PPE): At a minimum, wear a lab coat, nitrile gloves (or other

chemically resistant gloves), and safety glasses with side shields.

Ventilation: All handling of open containers of Pentadecylbenzene-d36 should be performed

inside a certified chemical fume hood.

Weighing and Transfer:

If weighing a solid, do so in a weigh boat or on weighing paper inside the fume hood.

If transferring a liquid, use appropriate glassware (e.g., pipette, graduated cylinder) and

perform the transfer over a spill tray to contain any potential drips.

Use grounding and bonding for transfers of larger quantities to prevent static electricity

buildup.[5][6]

Reaction Setup:

Set up the experimental apparatus within the fume hood.

Ensure all joints are properly sealed to prevent vapor leakage.

Post-Experiment Work-up:

Quench any reactive materials safely.

Clean all glassware with an appropriate solvent.
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Waste Disposal:

Dispose of all waste (excess chemical, contaminated materials, and cleaning solvents) in

properly labeled hazardous waste containers according to institutional and local

regulations.[7]

Decontamination:

Wipe down the work surface in the fume hood with an appropriate solvent and then with

soap and water.

Hygiene:

Remove PPE and wash hands thoroughly with soap and water after completing the work.

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Pentadecylbenzene-d36 material safety data sheet].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1472687#pentadecylbenzene-d36-material-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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